Cas no 50530-06-8 (6-Bromohexanoic Acid Sodium Salt)

• Product Name: 6-Bromohexanoic Acid Sodium Salt
• CAS No: 50530-06-8
• Molecular Formula: C₆H₁₁BRO₂^.NA
• Molecular Weight: 217.03600
• CID: 364716
• PubChem ID: 23678520

6-Bromohexanoic Acid Sodium Salt Properties

Names and Identifiers

• Hexanoic acid, 6-bromo-, sodium salt
• 50530-06-8
• UWHWTUHOJMSSBX-UHFFFAOYSA-M
• 6-bromohexanoic acid sodium salt
• Sodium 6-bromohexanoate
• SCHEMBL2821836

• InChIKey： UWHWTUHOJMSSBX-UHFFFAOYSA-M
• Inchi： InChI=1S/C6H11BrO2.Na/c7-5-3-1-2-4-6(8)9;/h1-5H2,(H,8,9);/q;+1/p-1
• SMILES： C(CCC(=O)[O-])CCBr.[Na+]

Computed Properties

• Exact Mass: 215.97600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 215.97619g/mol
• Heavy Atom Count: 10
• Complexity: 87.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• LogP: 0.69160
• PSA: 40.13000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids